Cas no 132068-98-5 ((r,r)-duthaler-hafner reagent)

• Product Name: (r,r)-duthaler-hafner reagent
• CAS No: 132068-98-5
• MF: C₃₆H₃₅ClO₄Ti
• MW: 614.980710268021
• CID: 898861
• PubChem ID: 24868488
• Update Time: 2025-04-19

(r,r)-duthaler-hafner reagent Chemical and Physical Properties

Names and Identifiers

• (r,r)-duthaler-hafner reagent
• chlorotitanium(1+),cyclopenta-1,3-diene,[(4R,5R)-5-[hydroxy(diphenyl)methyl]-2,2-dimethyl-1,3-dioxolan-4-yl]-diphenylmethanol
• (4R,5R)-Chloro-cyclopentadienyl-[2,2-dimethyl-1,3-dioxolan-4,5-bis(diphenylmethoxy)]titanium
• Chlorocyclopentadienyl[(4R,5R)-2,2-dimethyl-alpha,alpha,alpha,alpha-tetraphenyl-1,3-dioxolane-4,5-dimethanolato]titanium
• Duthaler-Hafner Reagent
• (R,5)-2,2-dime.-dioxolan-4,5-bis(diphe-nylmethoxy)cp-cl-ti
• CHLOROCYCLOPENTADIENYL((4R,5R)-DI-ME-TET RA -PHENYL-DIOXOLANE-DIMETHANOLATO)TI,97
• [(4R,5R)-2,2-DIMETHYL-1,3-DIOXOLAN-4,5-BIS(DIPHENYLMETHOXY)]CYCLOPENTADIENYL-CHLOROTITANIUM
• chlorocyclopentadienyl[(4r,5r)-2,2-dimethyl-α,α,α',α'-tetraphenyl-1,3-dioxolane-4,5-dimethanolato]titanium
• Chloro(h5-cyclopentadienyl)[(4R,trans)-2,2-dimethyl-a,a,a
• (4R,5R)-Chloro-cyclopentadienyl-[2,2-dimethyl-1,3-dioxolan-4,5-bis(diphenylmetho
• Chloro(
• A5,
• DTXSID70746483
• Chlorotitanium(1+) cyclopenta-2,4-dien-1-ide--[(4R,5R)-2,2-dimethyl-1,3-dioxolane-4,5-diyl]bis(diphenylmethanol) (1/1/1)
• EO5]titanium
• A4,
• Chlorotitanium(1+);cyclopenta-1,3-diene;[(4R,5R)-5-[hydroxy(diphenyl)methyl]-2,2-dimethyl-1,3-dioxolan-4-yl]-diphenylmethanol
• A5-tetraphenyl-1,3-dioxolane-4,5-dimethanolato(2-)-
• 132068-98-5
• EO4,
• C5-2,4-cyclopentadien-1-yl)[(4R,5R)-2,2-dimethyl-

• Inchi： 1S/C31H30O4.C5H5.ClH.Ti/c1-29(2)34-27(30(32,23-15-7-3-8-16-23)24-17-9-4-10-18-24)28(35-29)31(33,25-19-11-5-12-20-25)26-21-13-6-14-22-26;1-2-4-5-3-1;;/h3-22,27-28,32-33H,1-2H3;1-5H;1H;/q;-1;;+2/p-1/t27-,28-;;;/m1.../s1
• InChI Key： OQWVQKWVCAIVPK-CRMRIEQBSA-M
• SMILES： [Ti+]Cl.O1C(C)(C)O[C@@H](C(C2C=CC=CC=2)(C2C=CC=CC=2)O)[C@@H]1C(C1C=CC=CC=1)(C1C=CC=CC=1)O.[CH-]1C=CC=C1

Computed Properties

• Exact Mass: 614.1703280g/mol
• Monoisotopic Mass: 614.1703280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 587
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Melting Point: 209-213 °C (lit.)
• Merck: 13,3505
• Specific Rotation: D20 -246° (c = 1 in CHCl3)
• Optical Activity: [α]20/D -246°, c = 1 in chloroform

(r,r)-duthaler-hafner reagent Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：